3-{[(4-methoxyphenyl)sulfonyl](methyl)amino}-N-[2-(trifluoromethyl)benzyl]thiophene-2-carboxamide

• IUPAC Name: 3-[(4-methoxyphenyl)sulfonyl-methylamino]-N-[[2-(trifluoromethyl)phenyl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H19F3N2O4S2/c1-26(32(28,29)16-9-7-15(30-2)8-10-16)18-11-12-31-19(18)20(27)25-13-14-5-3-4-6-17(14)21(22,23)24/h3-12H,13H2,1-2H3,(H,25,27)
• InChI Key: XDLFQWIWTZMUOV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=C(SC=C1)C(=O)NCC2=CC=CC=C2C(F)(F)F)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H19F3N2O4S2
• Molecular Weight: 484.5 g/mol

Description

3-{[(4-methoxyphenyl)sulfonyl](methyl)amino}-N-[2-(trifluoromethyl)benzyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H19F3N2O4S2 and its molecular weight is 484.51. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Synthesis

Research has shown that derivatives of thiophene carboxamide, similar to the compound , have been investigated for their antibacterial and antifungal activities. For example, two biologically active thiophene-3-carboxamide derivatives demonstrated notable antibacterial and antifungal properties. The structural configuration of these compounds, including the orientation of their toluidine and thiophene rings, plays a crucial role in their biological activity. These findings suggest potential applications of such compounds in the development of new antimicrobial agents (Vasu et al., 2005).

Chemical Synthesis and Material Science

In another study, a novel synthesis approach was developed for α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides, starting from N-methoxymethyl-N-methylcarbamoyl(trimethyl)silane and N-sulfonylimines. This method highlights the utility of sulfonyl and carbamoyl groups in organic synthesis, which could be relevant to compounds with similar functional groups (H. Liu et al., 2015).

Furthermore, research into the synthesis of novel polyimide films using various diamine monomers, including those containing sulfone groups, has shown that the structural elements of these monomers significantly affect the films' thermal, mechanical, and optical properties. This indicates potential applications of similar compounds in the development of high-performance materials (Hara Jeon et al., 2022).